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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to the Safe Handling, Storage, and Disposal of 2-Bromopropane-d7.

This document provides critical safety and logistical information for the handling of 2-
Bromopropane-d7 (CAS: 39091-63-9), a deuterated analog of 2-bromopropane. Adherence to

these guidelines is essential to ensure a safe laboratory environment and to mitigate the risks

associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromopropane-d7 is a highly flammable liquid and vapor that may cause damage to organs

through prolonged or repeated exposure.[1][2] It is also suspected of causing genetic defects

and may damage fertility or the unborn child.[3] Therefore, stringent adherence to PPE

protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b113470?utm_src=pdf-interest
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.echemi.com/sds/2-bromopropane-d7-pd180727138158.html
https://isotope.com/synthetic-intermediates/2-bromopropane-d7-dlm-101-1
https://www.chemicalbook.com/msds/2-bromopropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield is also recommended.[1]

[3]

To prevent eye contact with

vapors or splashes.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Silver

Shield®/4H®, or Viton).[4][5]

Fire/flame resistant and

impervious clothing or lab coat.

[1][4]

To avoid skin contact and

absorption. Gloves must be

inspected prior to use.[1][3]

Respiratory Protection

If ventilation is inadequate or

exposure limits are exceeded,

use a NIOSH-approved full-

face respirator with multi-

purpose combination (US) or

type AXBEK (EN 14387)

respirator cartridges.[1][3][6]

To prevent inhalation of

harmful vapors.

Additional Protection

Use non-sparking tools and

explosion-proof equipment.[1]

[4][7]

Due to the highly flammable

nature of the substance.

First Aid Measures
In the event of exposure, immediate action is critical.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected area with plenty of water.[1]

[3] Wash off with soap and plenty of water and

consult a physician.[3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[6]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[3]

Handling and Storage
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Operational Plan for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work in a well-

ventilated area, preferably under a chemical fume hood.[4]

Dispensing: Use only non-sparking tools.[1][4] Ground and bond containers and receiving

equipment to prevent static discharge.[7]

Procedure: Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors or mist.[7]

Post-Handling: Wash hands and face thoroughly after handling.[4] Remove and launder

contaminated clothing before reuse.
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Storage Plan:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[1][4][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4][7] No smoking

in the storage area.[7]

Store locked up and apart from incompatible materials such as oxidizing agents and strong

bases.[1][5]

Accidental Release and Disposal
A clear plan for spills and waste disposal is essential for laboratory safety and environmental

protection.

Accidental Release Measures:

Evacuate: Immediately evacuate the area and ensure proper ventilation.[4]

Eliminate Ignition Sources: Remove all sources of ignition.[1][4]

Containment: For small spills, absorb the liquid with an inert, non-combustible material like

dry sand or earth.[7] For large spills, dike the area to prevent spreading.[7]

Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[1][7]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

Dispose of unused product and contaminated materials as hazardous waste.[7]

Contact a licensed professional waste disposal service.[3][8] Do not mix with other waste.[3]

Dispose of contents and container in accordance with all applicable local, state, and federal

regulations.[1]
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Physical and Chemical Properties
Table 3: Properties of 2-Bromopropane-d7

Property Value

CAS Number 39091-63-9[8][9][10]

Molecular Formula C₃D₇Br[8][10]

Molecular Weight ~130.03 g/mol [10]

Appearance Colorless liquid[4]

Boiling Point 59 °C (for non-deuterated)[4]

Melting Point -89 °C (for non-deuterated)[4]

Density 1.383 g/mL at 25 °C

Flash Point 19 °C (66.2 °F) - closed cup

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the critical steps for the safe handling and disposal of 2-
Bromopropane-d7.
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Safe Handling and Disposal Workflow for 2-Bromopropane-d7

Preparation

Handling

Storage

Waste Management & Disposal

Emergency Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Ensure Availability of
Non-Sparking Tools & Spill Kit

Dispense Using Grounded
Equipment

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Store in a Cool, Dry,
Well-Ventilated Area

After Use

Collect Waste in a Labeled,
Sealed Container

Generate Waste Accidental Spill Personal Exposure

Keep Away from Ignition
Sources & Incompatibles

Arrange for Professional
Hazardous Waste Disposal

Contain & Clean

Follow First Aid
Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromopropane-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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